Cas no 59676-20-9 (Adenosine, 4',5'-didehydro-2',5'-dideoxy-)

Adenosine, 4',5'-didehydro-2',5'-dideoxy- structure
59676-20-9 structure
Product Name:Adenosine, 4',5'-didehydro-2',5'-dideoxy-
CAS No:59676-20-9
MF:C10H11N5O2
MW:233.226640939713
CID:337764
PubChem ID:15742007
Update Time:2025-04-19

Adenosine, 4',5'-didehydro-2',5'-dideoxy- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 4',5'-didehydro-2',5'-dideoxy-
    • (3S,5R)-5-(6-aminopurin-9-yl)-2-methylideneoxolan-3-ol
    • (3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-methylideneoxolan-3-ol
    • (3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-methylenetetrahydrofuran-3-ol
    • 59676-20-9
    • SCHEMBL9151654
    • DTXSID20577800
    • Inchi: 1S/C10H11N5O2/c1-5-6(16)2-7(17-5)15-4-14-8-9(11)12-3-13-10(8)15/h3-4,6-7,16H,1-2H2,(H2,11,12,13)/t6-,7+/m0/s1
    • InChI Key: RJDZRXKTDFKEEF-NKWVEPMBSA-N
    • SMILES: O1C(=C)[C@H](C[C@@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

  • Exact Mass: 233.09143
  • Monoisotopic Mass: 233.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • PSA: 99.08
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